Cas no 2411304-18-0 (4-{2-[(Difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate)

• Product Name: 4-{2-[(Difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate
• CAS No: 2411304-18-0
• MF: C₁₄H₁₀F₃NO₄S₂
• MW: 377.358711719513
• CID: 5358236
• PubChem ID: 146097129
• Update Time: 2025-05-18

4-{2-[(Difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4262296091
• 4-{2-[(difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate
• 1-(Difluoromethylsulfanyl)-2-[(4-fluorosulfonyloxyphenyl)carbamoyl]benzene
• 4-{2-[(Difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate

• Inchi： 1S/C14H10F3NO4S2/c15-14(16)23-12-4-2-1-3-11(12)13(19)18-9-5-7-10(8-6-9)22-24(17,20)21/h1-8,14H,(H,18,19)
• InChI Key： APIJMPMGMCDSBM-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC=CC=1C(NC1C=CC(=CC=1)OS(=O)(=O)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 519
• XLogP3: 4.3
• Topological Polar Surface Area: 106

Additional information on 4-{2-[(Difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate

Professional Introduction to Compound with CAS No. 2411304-18-0 and Product Name: 4-{2-[(Difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate

The compound with CAS No. 2411304-18-0 and the product name 4-{2-[(Difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a difluoromethyl sulfanyl group and a sulfurofluoridate moiety makes it a promising candidate for further exploration in drug development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly due to their ability to enhance metabolic stability, improve binding affinity, and increase bioavailability. The difluoromethyl sulfanyl group in this compound is known to contribute to these properties, making it an attractive scaffold for designing novel therapeutic agents. Moreover, the sulfurofluoridate functional group introduces a unique electronic environment that can influence the compound's reactivity and interactions with biological targets.

In the context of current research, this compound has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and cancer progression. The benzamido and phenyl sulfurofluoridate moieties are particularly noteworthy, as they are known to interact with biological systems in diverse ways, offering multiple avenues for therapeutic intervention.

The synthesis of 4-{2-[(Difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate involves sophisticated chemical methodologies that require precise control over reaction conditions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and fluorination processes, have been employed to construct the complex molecular framework. These methods ensure high yields and purity, which are crucial for subsequent biological evaluations.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. The structural features present in 4-{2-[(Difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate align well with the principles of structure-activity relationships (SAR), allowing researchers to systematically modify its properties for optimal biological activity. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutics.

Furthermore, the compound's unique electronic properties have been explored in computational studies, which have provided insights into its potential interactions with biological targets. Molecular modeling techniques have been used to predict how 4-{2-[(Difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate might bind to enzymes and receptors, offering a rational basis for designing derivatives with enhanced efficacy and selectivity.

The pharmacokinetic profile of this compound is also of significant interest. Studies have indicated that fluorinated compounds often exhibit improved pharmacokinetic properties due to their resistance to metabolic degradation. This characteristic could make 4-{2-[(Difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate a promising candidate for oral administration, potentially reducing dosing frequency and improving patient compliance.

As research in this area continues to evolve, new applications for 4-{2-[(Difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate are likely to emerge. The combination of its structural complexity and favorable pharmacological properties positions it as a cornerstone in the development of next-generation pharmaceuticals. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in fully realizing its therapeutic potential.

In conclusion, the compound with CAS No. 2411304-18-0 and the product name 4-{2-[(Difluoromethyl)sulfanyl]benzamido}phenyl sulfurofluoridate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. As research progresses, this compound is expected to contribute significantly to the development of novel therapeutics that address unmet medical needs.